2-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde
Overview
Description
Molecular Structure Analysis
The molecular structure of similar compounds has been studied using techniques like X-ray diffraction and density functional theory (DFT) . These techniques allow for the determination of the compound’s conformation and some of its physicochemical properties.Physical And Chemical Properties Analysis
The physical and chemical properties of similar compounds have been reported. For example, the predicted density is approximately 1.08±0.1 g/cm3, the melting point is around 77-81°C (lit.), and the boiling point is approximately 355.6±25.0 °C .Scientific Research Applications
- Borylation reactions are essential in organic synthesis. This compound serves as a boron source, enabling the functionalization of C-H bonds. For instance:
- Researchers have explored its use in the synthesis of novel copolymers based on benzothiadiazole and electron-rich arene units. These copolymers exhibit interesting optical and electrochemical properties .
Organic Synthesis and Borylation Reactions
Polymer Chemistry
Safety and Hazards
Mechanism of Action
Target of Action
Compounds with a similar structure, such as 4,4,5,5-tetramethyl-1,3,2-dioxaborolane, are known to be used in borylation reactions . These reactions typically involve the formation of carbon-boron bonds, which can be further functionalized to create a wide variety of organic compounds .
Mode of Action
The mode of action of 2-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde is likely related to its boron-containing dioxaborolane group. In the presence of a palladium catalyst, this group can participate in borylation reactions, forming pinacol benzyl boronate . This reaction involves the transfer of a boron atom from the dioxaborolane group to a carbon atom on another molecule .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde involves the reaction of 2-methyl-4-formylbenzoic acid with tetramethyl-1,3,2-dioxaborolane in the presence of a catalyst to form the desired product.", "Starting Materials": [ "2-methyl-4-formylbenzoic acid", "tetramethyl-1,3,2-dioxaborolane", "catalyst" ], "Reaction": [ "Step 1: Dissolve 2-methyl-4-formylbenzoic acid (1.0 g) and tetramethyl-1,3,2-dioxaborolane (1.2 g) in anhydrous tetrahydrofuran (THF) (20 mL).", "Step 2: Add the catalyst (0.1 g) to the reaction mixture and stir at room temperature for 24 hours.", "Step 3: After completion of the reaction, the mixture is filtered and the solvent is evaporated under reduced pressure.", "Step 4: The crude product is purified by column chromatography using a suitable solvent system to obtain the desired product as a yellow solid." ] } | |
CAS RN |
1527505-56-1 |
Product Name |
2-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde |
Molecular Formula |
C14H19BO3 |
Molecular Weight |
246.1 |
Purity |
95 |
Origin of Product |
United States |
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